Cas no 106327-74-6 (3-amino-1-(1-benzothiophen-2-yl)propan-1-one)

3-Amino-1-(1-benzothiophen-2-yl)propan-1-one is a versatile organic compound featuring a benzothiophene core linked to a propan-1-one moiety with an amino substituent. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The benzothiophene scaffold enhances stability and electronic properties, while the amino group provides a functional handle for further derivatization. Its well-defined molecular architecture ensures consistent performance in coupling reactions, cyclizations, and other transformations. The compound is particularly useful in the development of bioactive molecules, offering a balance of solubility and reactivity for efficient downstream processing. Suitable for controlled environments, it requires standard handling precautions due to its amine functionality.
3-amino-1-(1-benzothiophen-2-yl)propan-1-one structure
106327-74-6 structure
Product Name:3-amino-1-(1-benzothiophen-2-yl)propan-1-one
CAS No:106327-74-6
MF:C11H11NOS
MW:205.276141405106
CID:1176689
PubChem ID:70613958
Update Time:2025-06-07

3-amino-1-(1-benzothiophen-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 3-amino-1-benzo[b]thien-2-yl-
    • 3-amino-1-(1-benzothiophen-2-yl)propan-1-one
    • 106327-74-6
    • SCHEMBL11575531
    • EN300-1868118
    • Inchi: 1S/C11H11NOS/c12-6-5-9(13)11-7-8-3-1-2-4-10(8)14-11/h1-4,7H,5-6,12H2
    • InChI Key: BYYURIFZOMFGQS-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C=C1C(CCN)=O

Computed Properties

  • Exact Mass: 205.05623
  • Monoisotopic Mass: 205.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 71.3Ų

Experimental Properties

  • PSA: 40.86

3-amino-1-(1-benzothiophen-2-yl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1868118-1.0g
3-amino-1-(1-benzothiophen-2-yl)propan-1-one
106327-74-6
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$0.0 2023-06-07
Enamine
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$741.0 2023-09-18
Enamine
EN300-1868118-0.25g
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$774.0 2023-09-18
Enamine
EN300-1868118-0.5g
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0.5g
$809.0 2023-09-18
Enamine
EN300-1868118-1g
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$842.0 2023-09-18
Enamine
EN300-1868118-2.5g
3-amino-1-(1-benzothiophen-2-yl)propan-1-one
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$1650.0 2023-09-18
Enamine
EN300-1868118-5g
3-amino-1-(1-benzothiophen-2-yl)propan-1-one
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$2443.0 2023-09-18
Enamine
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